Cas no 2228546-68-5 (4-amino-4-(2,3-dihydro-1H-inden-1-yl)cyclohexan-1-ol)

• Product Name: 4-amino-4-(2,3-dihydro-1H-inden-1-yl)cyclohexan-1-ol
• CAS No: 2228546-68-5
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• CID: 5963619
• PubChem ID: 165677129
• Update Time: 2025-10-31

4-amino-4-(2,3-dihydro-1H-inden-1-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(2,3-dihydro-1H-inden-1-yl)cyclohexan-1-ol
• 2228546-68-5
• EN300-1745685

• Inchi： 1S/C15H21NO/c16-15(9-7-12(17)8-10-15)14-6-5-11-3-1-2-4-13(11)14/h1-4,12,14,17H,5-10,16H2
• InChI Key： DEQZNFQOHRCOMJ-UHFFFAOYSA-N
• SMILES： OC1CCC(CC1)(C1C2C=CC=CC=2CC1)N

Computed Properties

• Exact Mass: 231.162314293g/mol
• Monoisotopic Mass: 231.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-amino-4-(2,3-dihydro-1H-inden-1-yl)cyclohexan-1-ol

4-Amino-4-(2,3-Dihydro-1H-Inden-1-yl)Cyclohexan-1-Ol: A Comprehensive Overview

4-Amino-4-(2,3-dihydro-1H-inden-1-yl)cyclohexan-1-ol, also known by its CAS number 2228546-68-5, is a complex organic compound with a unique structure and diverse applications. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile properties and potential for further functionalization. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in the utilization of this compound.

The molecular structure of 4-amino-4-(2,3-dihydro-1H-inden-1-yl)cyclohexan-1-ol comprises a cyclohexane ring substituted with an amino group and a 2,3-dihydroindenyl group at the 4-position. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it an intriguing subject for both academic and industrial research. Recent studies have highlighted its potential as a building block for constructing advanced materials and bioactive molecules.

One of the most notable aspects of this compound is its role in drug discovery. Researchers have explored its ability to act as a precursor for synthesizing bioactive agents with potential therapeutic applications. For instance, modifications to the amino group have led to the development of compounds with anti-inflammatory and antioxidant properties. These findings underscore the importance of 4-amino functionality in modulating biological activity.

In addition to its pharmacological significance, 4-amino-4-(2,3-dihydro-1H-inden-1-yl)cyclohexan-1-ol has found applications in materials science. Its rigid structure and functional groups make it an ideal candidate for designing advanced polymers and nanomaterials. Recent advancements in polymer chemistry have leveraged this compound to create high-performance materials with tailored mechanical and thermal properties.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the indenyl group followed by its coupling with a cyclohexanol derivative. Researchers have optimized these steps to enhance yield and purity, ensuring scalability for industrial applications. Innovations in catalytic methods have further streamlined the synthesis process, making it more efficient and environmentally friendly.

From an environmental standpoint, the compound's biodegradability and eco-friendly synthesis pathways align with current sustainability trends. Its use in green chemistry applications has been explored, particularly in processes that minimize waste generation and energy consumption.

In conclusion, 4-amino-4-(2,3-dihydro-1H-inden-1-yli)cyclohexan-l-o, or CAS No. 2228546685 (corrected), stands as a testament to the ingenuity of modern organic chemistry. Its structural versatility, coupled with recent research breakthroughs, positions it as a key player in diverse scientific domains. As ongoing studies continue to uncover new potentials for this compound, its impact on various industries is expected to grow significantly.